3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine

• IUPAC Name: 1-[3-(1-butylimidazol-2-yl)piperidin-1-yl]-2-(2-chloro-4,5-difluorophenyl)ethanone
• InChI: InChI=1S/C20H24ClF2N3O/c1-2-3-7-25-9-6-24-20(25)14-5-4-8-26(13-14)19(27)11-15-10-17(22)18(23)12-16(15)21/h6,9-10,12,14H,2-5,7-8,11,13H2,1H3
• InChI Key: BTGBNLCHGRNDES-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2CCCN(C2)C(=O)CC3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C20H24ClF2N3O
• Molecular Weight: 395.9 g/mol

Description

3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine, also known as BDP, is a compound that has recently gained attention in scientific research due to its potential therapeutic properties. BDP is a piperidine derivative that has been synthesized through various methods and has been found to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine is not fully understood, but studies have suggested that it may act through multiple pathways, including the inhibition of protein synthesis, the induction of cell cycle arrest, and the modulation of various signaling pathways.
Biochemical and Physiological Effects:
3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine has been found to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the reduction of oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine is its potential therapeutic properties, which make it a promising candidate for drug development. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine, including further investigation of its mechanism of action, optimization of its therapeutic potential through structural modifications, and the development of novel drug delivery systems for improved efficacy and safety. Additionally, studies on the pharmacokinetics and pharmacodynamics of 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine are needed to better understand its potential clinical applications.

Synthesis Methods

3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine has been synthesized through various methods, including the reaction of 1-butyl-2-imidazolylamine with 2-chloro-4,5-difluoroacetophenone in the presence of piperidine. The reaction yields 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine as a white solid, which can be purified through recrystallization.

Scientific Research Applications

3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine has been studied for its potential therapeutic properties, particularly in the treatment of cancer and neurological disorders. Studies have shown that 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine exhibits anti-tumor activity by inhibiting the growth and proliferation of cancer cells. 3-(1-butyl-1H-imidazol-2-yl)-1-[(2-chloro-4,5-difluorophenyl)acetyl]piperidine has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.